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Compound of Interest

Compound Name: Isopropyl 2-oxopropanoate

Cat. No.: B051328

Essential Safety and Handling Guide for
Isopropyl 2-oxopropanoate

Disclaimer: This document provides safety and handling information for Isopropyl 2-
oxopropanoate based on the available data for the closely related chemical, Isopropyl Alcohol.
A specific Safety Data Sheet (SDS) for Isopropyl 2-oxopropanoate was not readily available.
Therefore, while the following guidance is based on a chemical with similar properties, the
specific hazards of Isopropyl 2-oxopropanoate may vary. Always consult with a qualified
safety professional and review any available chemical-specific information before handling.

This guide is intended for researchers, scientists, and drug development professionals,
providing immediate and essential safety and logistical information for the handling and
disposal of Isopropyl 2-oxopropanoate.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Isopropyl 2-oxopropanoate should be handled as a flammable liquid that can cause serious
eye irritation and may cause drowsiness or dizziness.[1][2] Proper personal protective
equipment is the primary defense against exposure.

Table 1: Personal Protective Equipment (PPE) for Handling Isopropyl 2-oxopropanoate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051328?utm_src=pdf-interest
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-i/S25372A.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/278475?userType=undefined
https://www.benchchem.com/product/b051328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Protects against splashes and
Eye/Face Protection Chemical safety goggles.[3] vapors that can cause serious
eye irritation.[1][2]

) Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., Nitrile rubber). potential irritation.

) ] Laboratory coat, long-sleeved Minimizes skin exposure to
Skin and Body Protection ) ) ]
shirt, and pants.[3] accidental spills.

Use in a well-ventilated area. A Prevents inhalation of vapors
) ) respirator may be required if which may cause respiratory
Respiratory Protection S o ]
ventilation is inadequate or for irritation, drowsiness, or

large spills.[3] dizziness.[1][2]

Il. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 2: First Aid Procedures for Isopropyl 2-oxopropanoate Exposure
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[1][4]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash it before reuse.

If skin irritation occurs, seek medical attention.

[1]

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

Inhalation ) S
oxygen. Seek medical attention if you feel
unwell.[1][2]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention or call

a poison control center.[5]

lll. Operational Plan for Safe Handling

A systematic approach to handling ensures minimal risk.

Step 1: Preparation

Step 2: Handling

Ensure a well-ventilated work area, such as a chemical fume hood.[3]
Verify that an emergency eyewash station and safety shower are readily accessible.[3]
Assemble all necessary PPE as outlined in Table 1.

Keep a spill kit with non-combustible absorbent material (e.g., sand, vermiculite) nearby.[6]
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» Ground and bond containers when transferring the substance to prevent static discharge.[1]

[3]
e Use only non-sparking tools.[1][3]
o Keep the container tightly closed when not in use.[1][2][3]
e Avoid breathing vapors.[7]
e Wash hands thoroughly after handling.[7]
Step 3: Storage
e Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][3]
o Store in a tightly closed container.[1][2][3]
o Store away from incompatible materials such as strong oxidizing agents.[1]

IV. Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Step 1: Waste Collection

o Collect waste Isopropyl 2-oxopropanoate in a designated, properly labeled, and sealed
container. The container should be compatible with the chemical.

» Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

Step 2: Spill Management
 In case of a small spill, contain the spill with a non-combustible absorbent material.[6]

» Use non-sparking tools to clean up the spill.[6]
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o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[6]
e Clean the spill area thoroughly with soap and water.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department immediately.

Step 3: Final Disposal

o Dispose of waste Isopropyl 2-oxopropanoate as hazardous waste.

e Engage a licensed hazardous waste disposal service for pickup and disposal.[6]
e Maintain detailed records of waste generation and disposal.[6]

V. Process Flow Diagram

The following diagram illustrates the key decision points and actions for the safe handling and
disposal of Isopropyl 2-oxopropanoate.
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Workflow for Isopropyl 2-oxopropanoate Handling and Disposal
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;
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;
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Handling

Dispense and Use Chemical

S Emergency Procedures
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Disppsal

Collect Waste in Labeled Container Follow First Aid Procedures Execute Spill Cleanup Protocol
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Isopropyl 2-oxopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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